Cas no 2171924-57-3 (6-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobicyclo3.2.0heptane-3-carboxylic acid)

• Product Name: 6-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobicyclo3.2.0heptane-3-carboxylic acid
• CAS No: 2171924-57-3
• MF: C₂₈H₃₂N₂O₅
• MW: 476.564087867737
• CID: 6268935
• PubChem ID: 165962507
• Update Time: 2025-07-16

6-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobicyclo3.2.0heptane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobicyclo3.2.0heptane-3-carboxylic acid
• 6-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]bicyclo[3.2.0]heptane-3-carboxylic acid
• EN300-1570010
• 2171924-57-3

• Inchi： 1S/C28H32N2O5/c31-26(30-25-15-17-13-18(27(32)33)14-23(17)25)11-5-6-12-29-28(34)35-16-24-21-9-3-1-7-19(21)20-8-2-4-10-22(20)24/h1-4,7-10,17-18,23-25H,5-6,11-16H2,(H,29,34)(H,30,31)(H,32,33)
• InChI Key： NEMPCEPOTZOSDK-UHFFFAOYSA-N
• SMILES： OC(C1CC2CC(C2C1)NC(CCCCNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 476.23112213g/mol
• Monoisotopic Mass: 476.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 765
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 105Ų

Additional information on 6-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobicyclo3.2.0heptane-3-carboxylic acid

Introduction to 6-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobicyclo3.2.0heptane-3-carboxylic Acid (CAS No. 2171924-57-3)

6-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobicyclo3.2.0heptane-3-carboxylic acid is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its Chemical Abstracts Service Number (CAS No. 2171924-57-3), represents a pinnacle of molecular design, integrating multiple functional groups to potentially exhibit a wide range of biological activities. The structure of this molecule is characterized by its intricate bicyclic framework, which is further modified by amide and ester functionalities, making it a subject of intense study for its pharmacological properties.

The core structure of 6-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobicyclo3.2.0heptane-3-carboxylic acid consists of a bicyclo[3.2.0]heptane scaffold, which is a unique three-membered cyclic system that imparts rigidity and specific spatial orientation to the molecule. This bicyclic core is essential for its interaction with biological targets, as it allows for precise alignment with specific binding sites on proteins or enzymes. The presence of an amide group at the 5-position and a carboxylic acid group at the 3-position further enhances its potential as a bioactive molecule.

The amino group at the 6-position is protected by an (9H-fluoren-9-yl)methoxycarbonyl (Fmoc) group, a common protective group in peptide chemistry that prevents unwanted side reactions during synthetic processes. This protection can be selectively removed under specific conditions, allowing for further functionalization or activation of the amino group for subsequent chemical modifications. The Fmoc moiety also contributes to the overall hydrophobicity of the molecule, which can influence its solubility and bioavailability in biological systems.

The carboxylic acid group at the 3-position of the bicyclic system can participate in various hydrogen bonding interactions, making it a crucial moiety for binding to polar residues in biological targets such as enzymes or receptors. This functionality is particularly important for designing molecules that require precise interactions with specific amino acid residues in their binding pockets. Additionally, the carboxylic acid group can be used to form salts or esters, which can modify the solubility and pharmacokinetic properties of the compound.

In recent years, there has been growing interest in developing novel scaffolds for drug discovery due to the increasing problem of drug resistance and limited treatment options for various diseases. The bicyclic framework of 6-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobicyclo3.2.0heptane-3-carboxylic acid presents an attractive alternative to traditional linear or planar molecules, as it offers unique spatial constraints that can lead to high-affinity binding to biological targets. This structural motif has been explored in various drug candidates targeting different therapeutic areas, including oncology, inflammation, and central nervous system disorders.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The introduction of the Fmoc protecting group requires precise control over reaction conditions to prevent side reactions that could compromise the integrity of the molecule. Similarly, the formation of the amide bond and the installation of the bicyclic system necessitate advanced synthetic techniques such as cyclization reactions and transition metal-catalyzed couplings.

The potential biological activity of 6-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobicyclo3.2.0heptane-3-carboxylic acid has been explored through various computational and experimental studies. Molecular docking simulations have been used to predict possible interactions with different biological targets, providing insights into potential mechanisms of action. These studies suggest that this compound may exhibit inhibitory activity against certain enzymes or receptors involved in disease pathways.

In vitro assays have been conducted to evaluate the potency and selectivity of this compound against various biological targets. Initial results indicate that it may have significant activity against enzymes such as kinases or proteases, which are often implicated in cancer and inflammatory diseases. Further studies are ongoing to determine optimal dosing regimens and potential side effects associated with its use.

The development of novel drug candidates often involves collaboration between synthetic chemists, biologists, and pharmacologists to ensure that promising compounds are optimized for efficacy and safety before moving into clinical trials. The intricate structure of 6-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobicyclo3.2.0heptane-3-carboxylic acid presents both challenges and opportunities for such multidisciplinary efforts.

The potential applications of this compound extend beyond traditional pharmaceuticals into areas such as agrochemicals and materials science. The unique structural features of this molecule make it a valuable building block for designing new materials with specific properties or functionalities. Additionally, its potential biological activity could lead to novel treatments for diseases that are currently difficult to manage with existing therapies.

In conclusion, 6-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobicyclo3.2.0heptane-3-carboxylic acid (CAS No. 2171924-57-3) represents a significant advancement in molecular design and drug discovery. Its complex structure and diverse functional groups make it a promising candidate for further development in pharmaceutical research.